1-butyl-4-{1-[3-(3,4-dimethylphenoxy)propyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one

• IUPAC Name: 1-butyl-4-[1-[3-(3,4-dimethylphenoxy)propyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C26H33N3O2/c1-4-5-13-28-18-21(17-25(28)30)26-27-23-9-6-7-10-24(23)29(26)14-8-15-31-22-12-11-19(2)20(3)16-22/h6-7,9-12,16,21H,4-5,8,13-15,17-18H2,1-3H3
• InChI Key: LWMKNYRKQHAYRK-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1CC(CC1=O)C2=NC3=CC=CC=C3N2CCCOC4=CC(=C(C=C4)C)C
• Molecular Formula: C26H33N3O2
• Molecular Weight: 419.6 g/mol

Description

“1-butyl-4-{1-[3-(3,4-dimethylphenoxy)propyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one” is a chemical compound with the molecular formula C26H33N3O2. Its average mass is 419.559 Da and its monoisotopic mass is 419.257263 Da.

Molecular Structure Analysis

The molecular structure of this compound is defined by its molecular formula, C26H33N3O2. Detailed structural analysis would require more specific information such as a detailed atomic connectivity, which is not provided in the available resources.

Scientific Research Applications

Synthesis and Characterization

Novel Synthesis Methods : Research on heterocyclic compounds reveals innovative synthesis methods. A study detailed the addition reactions of heterocyclic compounds, showcasing how dimethyl acetylenedicarboxylate reacts with 1-(2-pyridyl)-butan-2-one to yield tricyclic quinolizine, among other products, highlighting the versatility of such compounds in chemical synthesis (Acheson, Wallis, & Woollard, 1979).

Photophysical Studies : The photophysics of certain dye molecules in various solvents have been investigated, providing insights into photoisomerization and twisted intramolecular charge transfer (TICT) mechanisms. Such studies are crucial for understanding the behavior of complex molecules under light exposure, which has implications for their use in optical and electronic applications (Seth et al., 2009).

Material Science Applications

Polyimide Synthesis : Research into novel polyimides derived from pyridine-bridged aromatic dianhydride and various diamines has shown significant advancements in material science. These polyimides exhibit outstanding mechanical properties, thermal stability, and solubility in aprotic amide solvents, making them promising materials for a wide range of industrial applications (Wang et al., 2006).

Photochromic Materials : The synthesis of novel photochromic benzimidazol[1,2a]pyrrolidin-2-ones demonstrates the potential for creating materials that change color upon exposure to light. These compounds could find applications in smart windows, optical storage media, and photo-switchable devices (Kose & Orhan, 2006).

Medicinal Chemistry Applications

Anticancer and Antimicrobial Agents : Studies on metallopharmaceutical agents based on palladium, gold, and silver N-heterocyclic carbene complexes have revealed potent anticancer and antimicrobial properties. These findings open new avenues for the development of metal-based drugs for treating cancer and infections, showcasing the therapeutic potential of complex heterocyclic compounds (Ray et al., 2007).